4-(1,3-benzoxazol-2-yl)-N-(2-methylphenyl)piperidine-1-carboxamide

• IUPAC Name: 4-(1,3-benzoxazol-2-yl)-N-(2-methylphenyl)piperidine-1-carboxamide
• InChI: InChI=1S/C20H21N3O2/c1-14-6-2-3-7-16(14)22-20(24)23-12-10-15(11-13-23)19-21-17-8-4-5-9-18(17)25-19/h2-9,15H,10-13H2,1H3,(H,22,24)
• InChI Key: JJASGRYVRSXVGB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)N2CCC(CC2)C3=NC4=CC=CC=C4O3
• Molecular Formula: C20H21N3O2
• Molecular Weight: 335.4 g/mol

Description

4-(1,3-benzoxazol-2-yl)-N-(2-methylphenyl)piperidine-1-carboxamide is a synthetic compound that has gained significant attention in the field of scientific research due to its unique properties. This compound is also known as BZP, and it belongs to the class of piperazine derivatives. BZP has been extensively studied for its potential applications in various areas, including medicinal chemistry, drug discovery, and neuroscience.

Mechanism of Action

The exact mechanism of action of BZP is not fully understood. However, it has been suggested that BZP may act as a dopamine and serotonin agonist, leading to increased levels of these neurotransmitters in the brain. BZP has also been found to inhibit the reuptake of dopamine and serotonin, leading to prolonged activity of these neurotransmitters.
Biochemical and Physiological Effects:
BZP has been found to exhibit a wide range of biochemical and physiological effects. It has been shown to increase the levels of dopamine and serotonin in the brain, leading to increased feelings of pleasure and euphoria. BZP has also been found to increase heart rate, blood pressure, and body temperature. Additionally, BZP has been found to have analgesic effects, reducing pain sensation in the body.

Advantages and Limitations for Lab Experiments

BZP has several advantages for use in lab experiments. It is a synthetic compound that can be easily synthesized using a variety of methods. BZP has also been extensively studied, and its pharmacological activities are well understood. However, BZP also has several limitations. It is a controlled substance, and its use is heavily regulated. Additionally, BZP has been found to have potential side effects, such as increased heart rate and blood pressure.

Future Directions

There are several future directions for the study of BZP. One potential area of research is the development of BZP analogs with improved pharmacological activities and reduced side effects. Another potential area of research is the study of BZP in the treatment of neurological disorders, such as Parkinson's disease and Alzheimer's disease. Additionally, further research is needed to fully understand the mechanism of action of BZP and its effects on the brain and body.
Conclusion:
In conclusion, BZP is a synthetic compound that has gained significant attention in the field of scientific research due to its unique properties. It has been extensively studied for its potential applications in medicinal chemistry, drug discovery, and neuroscience. BZP has been found to exhibit a wide range of pharmacological activities, including antidepressant, anxiolytic, and analgesic effects. However, its use is heavily regulated due to its potential side effects. Further research is needed to fully understand the mechanism of action of BZP and its potential applications in the treatment of neurological disorders.

Synthesis Methods

BZP can be synthesized using a variety of methods, including the reaction of 2-methylphenylpiperazine with benzoyl chloride and 2-amino-phenol. Another method involves the reaction of 2-methylphenylpiperazine with benzoyl isothiocyanate and subsequent cyclization with 2-amino-phenol.

Scientific Research Applications

BZP has been studied extensively for its potential applications in medicinal chemistry and drug discovery. It has been found to exhibit a wide range of pharmacological activities, including antidepressant, anxiolytic, and analgesic effects. BZP has also been studied for its potential applications in the treatment of neurological disorders, such as Parkinson's disease and Alzheimer's disease.